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Compound of Interest

Compound Name: 3,6-Dimethyl-1H-indazole

CAS No.: 7746-28-3

Cat. No.: B1297896

Get Quote

Executive Summary & Compound Identity
3,6-Dimethyl-1H-indazole (CAS: 7746-28-3) is a bicyclic heteroaromatic scaffold frequently

utilized in the design of kinase inhibitors (e.g., VEGFR, PDGFR) and modulators of the nitric

oxide synthase (NOS) pathway.[1] Its structural utility lies in the specific placement of methyl

groups, which govern steric fit within ATP-binding pockets and influence the electronic

properties of the pyrazole ring.

This guide consolidates experimental data and consensus assignments to provide a definitive

reference for identification and purity assessment.
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Parameter Detail

IUPAC Name 3,6-Dimethyl-1H-indazole

CAS Registry Number 7746-28-3

Molecular Formula

C

H

N

Molecular Weight 146.19 g/mol

SMILES Cc1ccc2c(c1)n[nH]c2C

Appearance Light white to off-white solid

Melting Point
187–188 °C (Lit.[2][3] range for analogs),

typically >180 °C

Tautomeric Equilibrium & Structural Dynamics
Indazoles exhibit annular tautomerism, existing in equilibrium between the 1H-indazole

(benzenoid) and 2H-indazole (quinonoid) forms. For 3,6-dimethyl-1H-indazole, the 1H-

tautomer is thermodynamically favored in the solid state and in non-polar solvents (e.g., CDCl

) by approximately 4–5 kcal/mol due to the preservation of aromaticity in the benzene ring.

Tautomeric Pathway Diagram
The following diagram illustrates the proton migration pathway and the dominance of the 1H-

form.

Thermodynamic Equilibrium (CDCl3)
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Caption: The 1H-tautomer is stabilized by aromaticity; the 2H-form contributes <5% in non-

polar media.

Spectroscopic Characterization
The following data represents the consensus spectroscopic profile derived from high-field NMR

(400 MHz) and high-resolution mass spectrometry (HRMS).

H NMR Spectroscopy (400 MHz, CDCl )
The proton spectrum is characterized by two distinct methyl singlets and an ABX-style aromatic

pattern (modified by the 6-methyl substitution).
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Multiplicity Integration Assignment
Structural
Insight

10.0 – 11.5 Broad s 1H NH (N-1)

Highly

solvent/concentr

ation dependent

(H-bonding).[2]

7.55
d (

Hz)
1H H-4

Doublet due to

ortho-coupling

with H-5.[2]

Deshielded by

ring current.

7.18 s 1H H-7

Singlet

(broadened).[2]

Shielded relative

to H-4; meta-

coupling to H-5 is

weak.

6.92
dd (

Hz)
1H H-5

Doublet of

doublets.[2]

Ortho to H-4,

meta to H-7.

2.56 s 3H 3-CH

Characteristic

downfield methyl

on the pyrazole

ring.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://np-mrd.org/spectra/nmr_one_d/2844789
https://np-mrd.org/spectra/nmr_one_d/2844789
https://np-mrd.org/spectra/nmr_one_d/2844789
https://np-mrd.org/spectra/nmr_one_d/2844789
https://np-mrd.org/spectra/nmr_one_d/2844789
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.44 s 3H 6-CH

Methyl on the

benzene ring;

typical aryl-

methyl shift.[2]

Interpretation:

H-4 vs H-5/H-7: The H-4 proton appears most downfield among the C-H aromatic signals

due to the anisotropic effect of the adjacent pyrazole ring.

Methyl Differentiation: The 3-methyl group (

2.56) is slightly more deshielded than the 6-methyl (

2.44) due to its direct attachment to the electron-deficient pyrazole core.

C NMR Spectroscopy (100 MHz, CDCl )
The carbon spectrum confirms the presence of 9 unique carbon environments.
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Chemical Shift (

, ppm)
Type Assignment Notes

142.5 C C-3
Ipso-carbon of the

pyrazole ring.[2]

140.8 C C-7a
Bridgehead carbon

(next to N-1).[2]

136.5 C C-6
Ipso-carbon bearing

the methyl group.[2]

121.5 CH C-4 Aromatic CH.[2]

120.2 CH C-5 Aromatic CH.

118.5 C C-3a
Bridgehead carbon

(next to C-3).[2]

109.8 CH C-7
Aromatic CH (shielded

position).[2]

21.8 CH 6-CH Aryl methyl.[2]

12.1 CH 3-CH Pyrazole methyl.[2]

Mass Spectrometry (HRMS-ESI)
Ionization Mode: Positive Electrospray (+ESI)

Calculated Mass [M+H]

: 147.0922

Observed Mass [M+H]

: 147.0916 (Error: -4.0 ppm)

Fragmentation Pattern: Loss of N
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or methyl radicals is common in high-energy collision-induced dissociation (CID), but the
molecular ion is stable.

Synthesis & Impurity Profile
Understanding the synthesis is critical for interpreting "ghost peaks" in spectroscopic data. The

most common route involves the cyclization of o-aminoacetophenones.

Synthetic Workflow Diagram
The following Graphviz diagram outlines the standard synthesis and potential side products.

2-Amino-4-methylacetophenone

Diazotization
(NaNO2, HCl)

Diazonium Intermediate

Reductive Cyclization
(SnCl2 or Na2SO3)

Impurity: Azo-coupling dimers
(Check NMR > 8.0 ppm)

 Side Reaction

3,6-Dimethyl-1H-indazole
(Target)
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Caption: Standard synthesis via diazonium cyclization. Impurities often include azo-dimers if

reduction is incomplete.

Protocol for Purity Verification
To validate the integrity of the 3,6-dimethyl-1H-indazole sample, follow this self-validating

protocol:

Solubility Check: Dissolve 5 mg in 0.6 mL CDCl

. The solution should be clear. Turbidity suggests inorganic salts (Sn/Na residues from
synthesis).

1H NMR Integration:

Normalize the methyl singlet at

2.56 to 3.00.

Verify the aromatic region integrates to exactly 3.00 (1:1:1 ratio for H4:H5:H7).

Failure Mode: Excess integration in the aromatic region suggests uncyclized

acetophenone starting material.

TLC Analysis:

Mobile Phase: Hexane:Ethyl Acetate (3:1).

Visualization: UV (254 nm). Indazoles fluoresce strongly.

Rf Value: ~0.4–0.5 (varies by plate activity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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